4-chloro-N-[4-(methylsulfonyl)phenyl]-3-(morpholin-4-ylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-(4-methylsulfonylphenyl)-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H19ClN2O6S2/c1-28(23,24)15-5-3-14(4-6-15)20-18(22)13-2-7-16(19)17(12-13)29(25,26)21-8-10-27-11-9-21/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key: COMIEAJXLHHPRG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCOCC3
• Molecular Formula: C18H19ClN2O6S2
• Molecular Weight: 458.9 g/mol

Description

“4-chloro-N-[4-(methylsulfonyl)phenyl]-3-(morpholin-4-ylsulfonyl)benzamide” is a chemical compound with the molecular formula C17H17ClN2O4S. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of “4-chloro-N-[4-(methylsulfonyl)phenyl]-3-(morpholin-4-ylsulfonyl)benzamide” consists of a benzamide core with chloro, methylsulfonyl, and morpholin-4-ylsulfonyl substituents.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 380.846 Da. It has a density of 1.4±0.1 g/cm³, and its molar refractivity is 95.6±0.4 cm³. The compound has 6 hydrogen bond acceptors and 1 hydrogen bond donor. It also has 4 freely rotating bonds. The compound has an ACD/LogP of 2.62 and an ACD/LogD (pH 5.5) of 2.58.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Research by Supuran et al. (2013) on aromatic sulfonamide inhibitors, including similar compounds, demonstrated nanomolar half maximal inhibitory concentration (IC50) values against carbonic anhydrase isoenzymes hCA I, II, IV, and XII, indicating potential applications in treating conditions like glaucoma, epilepsy, and certain types of cancer (Supuran, Maresca, Gregáň, & Remko, 2013).

Antidepressant Synthesis

Donskaya et al. (2004) described the synthesis of an original domestic antidepressant, befol, from compounds including similar structures, suggesting its role in the development of new antidepressant drugs (Donskaya, Antonkina, Glukhan, & Smirnov, 2004).

Molecular Structure Analysis

Remko et al. (2010) prepared and analyzed the molecular structure of aromatic sulfonamides, including similar compounds, providing insights into their conformational behavior and potential interactions with biological targets (Remko, Kožíšek, Semanová, & Gregáň, 2010).

Antimicrobial Activity

Oliveira et al. (2015) investigated the antimicrobial and modulating activity of sulfonamide compounds, including those with similar structures, against multidrug-resistant strains of bacteria and fungi, showcasing their potential in combating antibiotic-resistant infections (Oliveira, Teixeira, Cassiano, Sena, Coutinho, Menezes, Figueredo, Silva, Toledo, & Bento, 2015).

Prodrug Forms for Enhanced Solubility

Larsen et al. (1988) explored the potential of N-acyl derivatives of model sulfonamides, including structures resembling the given compound, as prodrug forms to enhance water solubility and bioavailability, indicating applications in improving drug delivery (Larsen, Bundgaard, & Lee, 1988).

Mechanism of Action

Target of Action

Sulfonamide derivatives, which this compound is a part of, are known to exhibit a wide spectrum of biological activities . They are known to inhibit dihydrofolate reductase (DHFR), an enzyme involved in the tetrahydrofolate synthesis pathway .

Mode of Action

Sulfonamide derivatives are known to inhibit dhfr . DHFR is crucial for the synthesis of tetrahydrofolate, a co-factor involved in the synthesis of nucleotides. By inhibiting DHFR, sulfonamides prevent the synthesis of nucleotides, thereby inhibiting DNA replication in cells .

Biochemical Pathways

The compound likely affects the tetrahydrofolate synthesis pathway due to its inhibition of DHFR . This results in a decrease in the availability of tetrahydrofolate, a crucial co-factor for the synthesis of nucleotides. This, in turn, inhibits DNA replication, affecting cell growth and proliferation .

Result of Action

The result of the compound’s action would likely be the inhibition of cell growth and proliferation due to its inhibition of DHFR and the subsequent decrease in nucleotide synthesis . This could potentially make the compound effective against rapidly proliferating cells, such as cancer cells .